ethyl 3-(2-chlorophenyl)-3-[(2-methyl-6-nitrobenzoyl)amino]propanoate

• IUPAC Name: ethyl 3-(2-chlorophenyl)-3-[(2-methyl-6-nitrobenzoyl)amino]propanoate
• InChI: InChI=1S/C19H19ClN2O5/c1-3-27-17(23)11-15(13-8-4-5-9-14(13)20)21-19(24)18-12(2)7-6-10-16(18)22(25)26/h4-10,15H,3,11H2,1-2H3,(H,21,24)
• InChI Key: FJMPNWGLXMMOTN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC(C1=CC=CC=C1Cl)NC(=O)C2=C(C=CC=C2[N+](=O)[O-])C
• Molecular Formula: C19H19ClN2O5
• Molecular Weight: 390.8 g/mol

Description

Ethyl 3-(2-chlorophenyl)-3-[(2-methyl-6-nitrobenzoyl)amino]propanoate is a chemical compound that has been the subject of extensive scientific research. This compound is commonly used in laboratory experiments due to its unique properties. The purpose of

Mechanism of Action

Ethyl 3-(2-chlorophenyl)-3-[(2-methyl-6-nitrobenzoyl)amino]propanoate inhibits acetylcholinesterase by binding to the active site of the enzyme. This binding prevents the breakdown of acetylcholine, leading to an increase in its concentration in the body. This increase in acetylcholine levels can have various effects on the body, including increased muscle contraction, increased heart rate, and improved cognitive function.
Biochemical and Physiological Effects:
The biochemical and physiological effects of Ethyl 3-(2-chlorophenyl)-3-[(2-methyl-6-nitrobenzoyl)amino]propanoate depend on the concentration of the compound and the duration of exposure. In laboratory experiments, this compound has been shown to increase acetylcholine levels and improve cognitive function. However, at high concentrations, this compound can be toxic and lead to adverse effects on the body.

Advantages and Limitations for Lab Experiments

Ethyl 3-(2-chlorophenyl)-3-[(2-methyl-6-nitrobenzoyl)amino]propanoate has several advantages for lab experiments. It is a potent inhibitor of acetylcholinesterase, making it useful for studying the effects of acetylcholine on the body. Additionally, it is relatively easy to synthesize, making it readily available for research purposes.
However, there are also some limitations to using Ethyl 3-(2-chlorophenyl)-3-[(2-methyl-6-nitrobenzoyl)amino]propanoate in lab experiments. At high concentrations, this compound can be toxic, leading to adverse effects on the body. Additionally, the effects of this compound on the body can vary depending on the concentration and duration of exposure, making it difficult to control for these variables in experiments.

Future Directions

There are several future directions for research involving Ethyl 3-(2-chlorophenyl)-3-[(2-methyl-6-nitrobenzoyl)amino]propanoate. One area of research could involve studying the effects of this compound on different physiological processes, such as muscle contraction and heart rate. Additionally, researchers could investigate the potential therapeutic uses of this compound, such as in the treatment of Alzheimer's disease.
Conclusion:
Ethyl 3-(2-chlorophenyl)-3-[(2-methyl-6-nitrobenzoyl)amino]propanoate is a chemical compound that has been the subject of extensive scientific research. This compound is commonly used in laboratory experiments due to its ability to inhibit the enzyme acetylcholinesterase. Ethyl 3-(2-chlorophenyl)-3-[(2-methyl-6-nitrobenzoyl)amino]propanoate has several advantages for lab experiments, including its potency and ease of synthesis. However, there are also limitations to using this compound in experiments, such as its potential toxicity at high concentrations. Future research could investigate the effects of this compound on different physiological processes and its potential therapeutic uses.

Scientific Research Applications

Ethyl 3-(2-chlorophenyl)-3-[(2-methyl-6-nitrobenzoyl)amino]propanoate is commonly used in scientific research due to its ability to inhibit the enzyme acetylcholinesterase. This enzyme is responsible for the breakdown of the neurotransmitter acetylcholine, which is involved in many physiological processes, including muscle contraction, heart rate, and cognitive function. Inhibition of acetylcholinesterase can lead to an increase in acetylcholine levels, which can have various effects on the body.